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Compound of Interest

Compound Name: Hippuric acid-d5

Cat. No.: B590295 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Hippuric acid-d5, a deuterated form of a natural metabolite.

Adherence to these procedures is critical for personal safety and the integrity of your research.

Personal Protective Equipment (PPE)
When handling Hippuric acid-d5, a comprehensive approach to personal protection is

necessary to prevent contact, inhalation, and ingestion. The following table summarizes the

recommended PPE.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles with

side shields are mandatory. In

situations with a high risk of

splashing, a face shield should

be worn in addition to goggles.

[1][2]

Protects against splashes and

dust particles that can cause

serious eye damage.[3][4][5]

Hand Protection

Nitrile or butyl rubber gloves

are recommended.[1] Gloves

should be inspected for any

signs of degradation before

use and disposed of after

handling the substance.[1][4]

Hands should be washed

thoroughly after glove removal.

[1][4]

Provides a barrier against skin

irritation and absorption.[3][4]

[5]

Body Protection

A lab coat or overalls made of

a suitable chemical-resistant

material should be worn.[1] For

larger quantities or in case of

potential splashing, a P.V.C.

apron is advised.[1]

Impervious clothing is

recommended to prevent skin

exposure.[4][5]

Protects the skin from

accidental contact with the

chemical.

Respiratory Protection

Generally, handling in a well-

ventilated area or under a

chemical fume hood is

sufficient.[1][4][5] If dust is

generated and local exhaust

ventilation is inadequate, a

NIOSH-approved particulate

respirator should be used.[1][2]

Prevents the inhalation of dust

particles which may cause

respiratory tract irritation.[3][4]

[5]
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Operational Plan: A Step-by-Step Workflow
Following a structured operational plan minimizes risks and ensures a smooth experimental

process.

1. Preparation and Engineering Controls:

Ensure a well-ventilated laboratory space. Use a chemical fume hood for all manipulations of

solid Hippuric acid-d5 to avoid dust formation.[4]

Have an eye wash station and safety shower readily accessible.[1]

Clearly label all containers with the chemical name and any relevant hazards.[1]

2. Handling the Compound:

Before handling, put on all required PPE as detailed in the table above.

Avoid all personal contact, including inhalation of dust.[1]

Use dry, clean spatulas and weighing boats for transferring the solid. Avoid generating dust.

[1]

If creating a solution, add the solid to the solvent slowly to prevent splashing.

3. In Case of a Spill:

Minor Spills:

Restrict access to the area.

Wearing appropriate PPE, carefully sweep or scoop up the solid material, avoiding dust

generation.[1][3]

Place the spilled material into a suitable, labeled container for waste disposal.[1]

Clean the spill area with an appropriate solvent and decontaminate.

Major Spills:
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Evacuate the area immediately.

Alert emergency responders and inform them of the location and nature of the hazard.[1]

Disposal Plan
Proper disposal of Hippuric acid-d5 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

All waste materials, including unused Hippuric acid-d5, contaminated PPE (gloves, etc.),

and weighing boats, should be collected in a designated, clearly labeled, and sealed

waste container.[1]

Disposal Procedure:

Dispose of the chemical waste in accordance with all local, state, and federal regulations.

[1]

Do not dispose of down the drain or in regular trash.

Consult with your institution's Environmental Health and Safety (EHS) department for

specific guidance on chemical waste disposal. It may be possible to recycle the material or

it may need to be sent to an authorized landfill.[1]

Quantitative Data
The following table summarizes key physical and chemical properties of Hippuric acid (non-

deuterated form, as data for the d5 variant is not readily available but expected to be similar).
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Property Value Source

Molecular Weight 179.17 g/mol [4]

Physical State
Solid (White to off-white

powder)
[3][4]

Melting Point 187 - 191 °C [4]

Water Solubility 3.75 g/L [4]

Log Pow 0.711 [3]
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Safe Handling Workflow for Hippuric Acid-d5
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Caption: Workflow for the safe handling of Hippuric acid-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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